1,4,5-triphenyl-1H-imidazole-2-thiol

• IUPAC Name: 3,4,5-triphenyl-1H-imidazole-2-thione
• InChI: InChI=1S/C21H16N2S/c24-21-22-19(16-10-4-1-5-11-16)20(17-12-6-2-7-13-17)23(21)18-14-8-3-9-15-18/h1-15H,(H,22,24)
• InChI Key: RBUNNVGISZJUIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N(C(=S)N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H16N2S
• DSSTOX Substance ID: DTXSID60355583
• Molecular Weight: 328.4 g/mol
• CAS RN: 2349-59-9

Description

1,4,5-triphenyl-1H-imidazole-2-thiol is a chemical compound with the molecular formula C21H16N2S and a molecular weight of 328.43. It is a derivative of imidazole, a five-membered heterocyclic compound that contains three carbon atoms, two nitrogen atoms, and four hydrogen atoms.

Synthesis Analysis

Imidazoles, including 1,4,5-triphenyl-1H-imidazole-2-thiol, are synthesized through various methods. One such method involves the cyclization of amido-nitriles, which is catalyzed by nickel. Another method involves the reaction of 1,2,4-oxadiazole derivatives with carbenoids, followed by ring-opening, loss of the metal catalyst, and carbon dioxide.

Molecular Structure Analysis

The molecular structure of 1,4,5-triphenyl-1H-imidazole-2-thiol is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic ring with two non-adjacent nitrogen atoms. The imidazole ring is substituted at the 1, 4, and 5 positions with phenyl groups.

Chemical Reactions Analysis

Imidazoles, including 1,4,5-triphenyl-1H-imidazole-2-thiol, are key components in a variety of functional molecules and are utilized in diverse applications. They participate in various chemical reactions, including those that form one, two, or four bonds.

Physical And Chemical Properties Analysis

Imidazole, the parent compound of 1,4,5-triphenyl-1H-imidazole-2-thiol, is a white or colorless solid that is soluble in water, producing a mildly alkaline solution. It is a highly polar compound, as evidenced by its electric dipole moment of 3.67 D.

Scientific Research Applications

Corrosion Inhibition

1,4,5-Triphenyl-1H-imidazole-2-thiol derivatives have shown promise in the field of corrosion inhibition. Studies have demonstrated their effectiveness in protecting mild steel in acidic environments, such as sulfuric acid and hydrochloric acid, acting as mixed-type inhibitors with high inhibition efficiency. This was confirmed through various methods, including electrochemical techniques, weight loss measurements, and quantum chemical calculations (Ouakki et al., 2019); (Ouakki et al., 2020); (Ouakki et al., 2018).

Electronic and Structural Properties

Research on 1,4,5-Triphenyl-1H-imidazole-2-thiol derivatives has also extended to their electronic and structural properties. Studies have examined the electronic structure, crystal properties, and nonlinear optical behavior of these compounds. These properties suggest potential applications in organic light-emitting diodes (OLEDs) and other electronic devices (Ulahannan et al., 2020); (García et al., 2002).

Antiproliferative Activity

Certain derivatives of 1,4,5-Triphenyl-1H-imidazole-2-thiol have been explored for their antiproliferative activity, particularly against cancer cell lines. For instance, studies have shown the potential of these derivatives in inhibiting the growth of human non-small cell lung carcinoma cells, indicating their potential in cancer treatment (Dake et al., 2017).

Other Applications

1,4,5-Triphenyl-1H-imidazole-2-thiol derivatives have been investigated for various other applications, including their role in photophysical and electroluminescent properties, which could be relevant for the development of efficient blue organic light-emitting diodes (Mu et al., 2015). They have also been studied for their potential as catalysts in thiol-Michael reaction thermosetting resins, offering prospects in material science (Gajeles & Lee, 2019).

Mechanism of Action

Target of Action

Imidazole derivatives have been reported to exhibit various activities such as antimicrobial, anti-inflammatory, analgesic, antitubercular, and anticancer . The specific targets would depend on the exact biological activity exhibited by this compound.

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, depending on the specific biological activity they exhibit .

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways, depending on their specific biological activity .

Result of Action

Imidazole derivatives are known to have various effects at the molecular and cellular level, depending on their specific biological activity .